Cas no 646071-57-0 (Morpholine, 4-[(3-formylphenyl)sulfonyl]-)

• Product Name: Morpholine, 4-[(3-formylphenyl)sulfonyl]-
• CAS No: 646071-57-0
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 421058
• PubChem ID: 21214640
• Update Time: 2025-04-19

Morpholine, 4-[(3-formylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(3-formylphenyl)sulfonyl]-
• 3-(4-morpholinylsulfonyl)Benzaldehyde
• 3-morpholin-4-ylsulfonylbenzaldehyde
• SCHEMBL3343124
• Oprea1_140741
• DTXSID20611399
• FT-0766075
• 646071-57-0
• 3-(Morpholine-4-sulfonyl)benzaldehyde

• Inchi： 1S/C11H13NO4S/c13-9-10-2-1-3-11(8-10)17(14,15)12-4-6-16-7-5-12/h1-3,8-9H,4-7H2
• InChI Key： CDCZBMYHPGZHAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=O)C=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 255.05659
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 63.68